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Compound of Interest

Compound Name: Rescovitine

Cat. No.: B10852882

Essential Safety and Handling Guide for
Rescovitine

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure personal safety and maintain experimental
integrity. This guide provides essential, immediate safety and logistical information for the
handling and disposal of Rescovitine, a potent cyclin-dependent kinase (CDK) inhibitor.

Personal Protective Equipment (PPE)

When handling Rescovitine, a comprehensive approach to personal protection is crucial to
minimize exposure and mitigate risks. The following personal protective equipment is
recommended.[1][2][3]

1. Hand Protection:

o Gloves: Chemical-resistant gloves, such as nitrile gloves, are essential.[4][5] Always inspect
gloves for any tears or punctures before use. For tasks with a higher risk of splashing,
consider double-gloving.[1] Contaminated gloves should be disposed of as hazardous waste
in accordance with institutional and local regulations.[4]

2. Eye and Face Protection:
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o Safety Glasses with Side Shields or Goggles: To prevent eye contact, it is mandatory to wear
safety glasses with side shields.[5]

» Face Shield: In situations where there is a significant risk of splashing or aerosol generation,
a face shield should be worn in addition to safety glasses or goggles to provide full facial
protection.[1]

3. Skin and Body Protection:
o Laboratory Coat: A lab coat must be worn to protect against skin contact.[5]

» Protective Clothing: For procedures with a higher potential for exposure, consider additional
protective clothing, such as coveralls or aprons made of a material resistant to chemical
permeation.[6]

4. Respiratory Protection:

e Ventilation: Handle Rescovitine in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of dust or aerosols.[7][8]

o Respirator: If working outside of a fume hood or if there is a risk of generating significant
dust, a NIOSH-approved respirator may be necessary.[3]

Quantitative Data for Rescovitine

The following table summarizes key quantitative data for Rescovitine, also known as (R)-
Roscovitine or Seliciclib.[9][10]
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Property Value

Chemical Formula C19H26N6O

Molecular Weight 354.45 g/mol

Appearance White to off-white crystalline solid

Soluble in DMSO (up to 50 mM or 100 mM),
Ethanol (up to 30 mg/ml or 100 mM), and DMF

Solubility . .
(3 mg/ml).[9][11][12] Sparingly soluble in
aqueous buffers.[12]

Storage Temperature Store at -20°C.[11]

CAS Number 186692-46-6

Purity >98%

Experimental Workflow for Handling Rescovitine

The following diagram illustrates the standard operational workflow for safely handling
Rescovitine, from preparation to disposal.

Safe handling workflow for Rescovitine.

Disposal Plan

Proper disposal of Rescovitine and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation: All waste contaminated with Rescovitine, including unused solid
compound, solutions, and contaminated consumables (e.g., pipette tips, gloves, weighing
paper), must be segregated as hazardous chemical waste.[5][13]

e Solid Waste: Collect solid Rescovitine waste in a clearly labeled, sealed container
designated for solid chemical waste.[5]

o Liquid Waste: Collect liquid waste containing Rescovitine in a separate, sealed, and clearly
labeled container for liquid chemical waste.[5][14]
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» Container Labeling: All waste containers must be labeled with the words "Hazardous Waste,"
the full chemical name "Rescovitine,"” and any other components of the waste mixture.[13]

e Institutional Guidelines: Follow your institution's specific Environmental Health and Safety
(EHS) guidelines for the final disposal of hazardous chemical waste.[15][16] Never dispose
of Rescovitine down the drain or in the regular trash.[7][13]

o Empty Containers: Empty containers that held Rescovitine should be triple-rinsed with a
suitable solvent. The rinsate must be collected as hazardous liquid waste.[14][15] After
rinsing, the container can be disposed of according to institutional protocols for
decontaminated labware.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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